Cas no 1207351-13-0 (5-ethynylpyridin-3-ol)

• Product Name: 5-ethynylpyridin-3-ol
• CAS No: 1207351-13-0
• MF: C₇H₅NO
• MW: 119.120701551437
• CID: 2617243
• PubChem ID: 57416257
• Update Time: 2025-04-21

5-ethynylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-ethynylpyridin-3-ol
• 1207351-13-0
• 5-ethynyl-3-pyridinol
• G74976
• SCHEMBL503754
• EN300-4251721
• CS-0528945
• DTXSID70725935
• DB-129333
• 877-883-1
• DTXCID20676680

• Inchi： 1S/C7H5NO/c1-2-6-3-7(9)5-8-4-6/h1,3-5,9H
• InChI Key： CBFWLCLJCZQUSF-UHFFFAOYSA-N
• SMILES： OC1C=NC=C(C#C)C=1

Computed Properties

• Exact Mass: 119.037113783g/mol
• Monoisotopic Mass: 119.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1Ų